5-{[(4-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid

• IUPAC Name: 5-[(4-chlorophenyl)sulfamoyl]-2-methylbenzoic acid
• InChI: InChI=1S/C14H12ClNO4S/c1-9-2-7-12(8-13(9)14(17)18)21(19,20)16-11-5-3-10(15)4-6-11/h2-8,16H,1H3,(H,17,18)
• InChI Key: ZPYMHPJLWVFYFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)Cl)C(=O)O
• Molecular Formula: C14H12ClNO4S
• Molecular Weight: 325.8 g/mol

Description

5-{[(4-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid is a useful research compound. Its molecular formula is C14H12ClNO4S and its molecular weight is 325.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.0175567 g/mol and the complexity rating of the compound is 468. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives : Research demonstrates the synthesis of derivatives from 4-chlorobenzoic acid, leading to compounds with potential antiviral activity. These compounds showed anti-tobacco mosaic virus activity (Chen et al., 2010).
• Formation of Heterocycles : Another study explored the reaction with active methylene compounds, resulting in various heterocycles such as pyrimidinone and thiazole derivatives (Shibuya, 1984).
• Oxidation Studies : Research on the oxidation of specific compounds like dihydrothiophenes has been conducted, providing insights into their reaction mechanisms and resulting products (Takao et al., 1968).

Potential Biological Activities

• Antimicrobial Agents : Certain derivatives of the compound have been synthesized and evaluated as antimicrobial agents, showing moderate activity against pathogenic bacteria and fungi (Sah et al., 2014).
• Inhibition of Carbonic Anhydrase : Research on halogenated sulfonamides, including derivatives of the compound , has shown inhibition of carbonic anhydrase, an enzyme associated with tumors. This suggests potential applications in antitumor treatments (Ilies et al., 2003).
• Photochemical Studies : Investigations into the photochemical properties of related compounds have also been conducted, contributing to the understanding of their potential applications in material sciences and sensing technologies (Georgarakis et al., 1971).

Mechanism of Action

The mechanism of action for the similar compound is not available.